1,2,3,5-Tetrahydro-4,1-benzoxazepin-7-ol

• IUPAC Name: 1,2,3,5-tetrahydro-4,1-benzoxazepin-7-ol
• InChI: InChI=1S/C9H11NO2/c11-8-1-2-9-7(5-8)6-12-4-3-10-9/h1-2,5,10-11H,3-4,6H2
• InChI Key: BOCLTSDVWWJRAM-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=C(N1)C=CC(=C2)O
• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol

Description

1,2,3,5-Tetrahydro-4,1-benzoxazepin-7-ol, commonly known as THIP, is a chemical compound that belongs to the class of benzodiazepine agonists. THIP has been extensively studied for its potential therapeutic applications in various neurological disorders.

Scientific Research Applications

Subheading Antiproliferative Effects on Breast Cancer Cells

1,2,3,5-Tetrahydro-4,1-benzoxazepin-7-ol derivatives have shown promising antiproliferative activities against the MCF-7 breast cancer cell line. Particularly, compounds like (RS)-6-Chloro-9-[1-(9H-9-fluorenylmethoxycarbonyl)-1,2,3,5-tetrahydro-4,1-benzoxazepine-3-yl]-9H-purine have exhibited significant potency, with IC(50) values in the low micromolar range. Further investigation into their molecular targets through cDNA microarray technology has indicated that these compounds primarily affect genes involved in the apoptosis regulatory pathway (Díaz-Gavilán et al., 2008).

Cholesterol Biosynthesis Inhibition

Subheading Squalene Synthase Inhibition and Cholesterol Reduction

Derivatives of this compound, such as 4,1-benzoxazepine-3-acetic acid derivatives, have demonstrated potent inhibitory activity against squalene synthase, a key enzyme in the cholesterol biosynthesis pathway. These compounds, particularly those with specific substituents and stereochemistry, have shown significant reduction in cholesterol levels in cells and animal models (Miki et al., 2002).

Mechanism of Action

Target of Action

Similar benzoxazepine derivatives have been evaluated for their anticancer properties in breast cancer cells .

Mode of Action

It’s worth noting that certain benzoxazepine derivatives have shown to induce cell cycle arrest in the g2/m phase .

Biochemical Pathways

The induction of cell cycle arrest in the g2/m phase suggests that it may interfere with cell division and proliferation pathways .

Result of Action

Certain benzoxazepine derivatives have shown potent cytotoxicity in both benign (mcf-7) and metastatic (mda-mb-231) breast cancer cells .